Cas no 65799-80-6 (6-Bromo-5-iodo-3-pyridinecarboxylic Acid)

• Product Name: 6-Bromo-5-iodo-3-pyridinecarboxylic Acid
• CAS No: 65799-80-6
• MF: C₆H₃BrINO₂
• MW: 327.90199303627
• CID: 1701508
• PubChem ID: 71370159
• Update Time: 2025-06-26

6-Bromo-5-iodo-3-pyridinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-pyridinecarboxylic acid, 6-bromo-5-iodo-
• 6-Bromo-5-iodonicotinic acid
• LogP
• 65799-80-6
• 6-BROMO-5-IODOPYRIDINE-3-CARBOXYLIC ACID
• 6-Bromo-5-iodonicotinicacid
• SCHEMBL487581
• 6-Bromo-5-iodo-3-pyridinecarboxylic Acid
• DB-341734
• AKOS016012777

• Inchi： 1S/C6H3BrINO2/c7-5-4(8)1-3(2-9-5)6(10)11/h1-2H,(H,10,11)
• InChI Key： OOQHQESGBJLMNW-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(=O)O)=C1)Br

Computed Properties

• Exact Mass: 326.83869
• Monoisotopic Mass: 326.83919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19

Additional information on 6-Bromo-5-iodo-3-pyridinecarboxylic Acid

Research Brief on 6-Bromo-5-iodo-3-pyridinecarboxylic Acid (CAS: 65799-80-6): Recent Advances and Applications

6-Bromo-5-iodo-3-pyridinecarboxylic Acid (CAS: 65799-80-6) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its role in the construction of complex heterocyclic frameworks, which are pivotal in the design of novel pharmaceuticals.

One of the most notable advancements in the utilization of 6-Bromo-5-iodo-3-pyridinecarboxylic Acid is its incorporation into the synthesis of targeted cancer therapies. Researchers have demonstrated its efficacy in the development of Bruton's tyrosine kinase (BTK) inhibitors, which are crucial for treating B-cell malignancies. The presence of both bromo and iodo substituents on the pyridine ring allows for selective cross-coupling reactions, enabling the precise modification of the molecule to enhance its pharmacological properties.

In addition to its therapeutic applications, recent studies have explored the use of 6-Bromo-5-iodo-3-pyridinecarboxylic Acid in the field of agrochemicals. Its structural features make it a valuable building block for the synthesis of herbicides and fungicides, offering improved efficacy and environmental safety. The compound's ability to undergo diverse chemical transformations has also been leveraged in the development of advanced materials, such as organic semiconductors and metal-organic frameworks (MOFs).

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied to optimize its use in palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are instrumental in the construction of complex molecular architectures, further underscoring the compound's importance in modern synthetic chemistry. Recent publications have also highlighted its role in the development of fluorescent probes, which are used for bioimaging and diagnostic applications.

In conclusion, 6-Bromo-5-iodo-3-pyridinecarboxylic Acid (CAS: 65799-80-6) continues to be a cornerstone in chemical biology and medicinal chemistry, with its applications spanning drug discovery, agrochemicals, and materials science. Ongoing research aims to further elucidate its potential in novel therapeutic and diagnostic platforms, solidifying its position as a critical tool in the advancement of chemical and biological sciences.